2-(3-Cyclopropyl-6-ethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid

• IUPAC Name: 2-[3-cyclopropyl-6-ethyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• InChI: InChI=1S/C14H14F3N3O2/c1-2-8-5-9(14(15,16)17)11-12(7-3-4-7)19-20(6-10(21)22)13(11)18-8/h5,7H,2-4,6H2,1H3,(H,21,22)
• InChI Key: LQYSIDBOBXQTPN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C2C(=NN(C2=N1)CC(=O)O)C3CC3)C(F)(F)F
• Molecular Formula: C14H14F3N3O2
• Molecular Weight: 313.27 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a pyrazolo[3,4-b]pyridine core, which is a type of heterocyclic aromatic compound. This core is substituted with a trifluoromethyl group, an ethyl group, and a cyclopropyl group. The molecule also contains an acetic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[3,4-b]pyridine core, the introduction of the various substituents, and the attachment of the acetic acid group. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a heterocyclic core. The trifluoromethyl group is a strong electron-withdrawing group, which would affect the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The trifluoromethyl group in this compound is highly electronegative, which could affect its polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

2-(3-Cyclopropyl-6-ethyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid represents a class of compounds with notable potential in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. A related study by Ghaedi et al. (2015) demonstrated an efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through the condensation of pyrazole-5-amine derivatives and activated carbonyl groups in refluxing acetic acid. This method is notable for its utility in preparing new N-fused heterocyclic products with good to excellent yields, highlighting the compound's role in facilitating the development of complex organic molecules (Ghaedi et al., 2015).

Anticancer Potential

In the realm of medicinal chemistry, derivatives of pyrazolo[3,4-b]pyridine, akin to the chemical structure , have been synthesized and evaluated for their anticancer properties. A study by Nagender et al. (2016) reported the synthesis of novel pyrazolo[3,4-b]pyridine based target compounds showing promising activity against human cancer cell lines, with specific 1,2,4 triazole derivatives identified as lead molecules. This research underscores the compound's relevance in the design and development of new anticancer agents, providing a foundation for further exploration of its therapeutic potential (Nagender et al., 2016).

Antimicrobial Properties

Another significant application of compounds structurally related to this compound is in the development of antimicrobial agents. Chandak et al. (2013) synthesized and biologically evaluated a series of pyrazolo[3,4-b]pyridines bearing benzenesulfonamide and trifluoromethyl groups, demonstrating their in vitro antibacterial and antifungal activities. This study indicates the potential utility of such compounds in addressing the need for new and effective antimicrobial therapies, contributing to the ongoing battle against drug-resistant pathogens (Chandak et al., 2013).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific information on this compound, it’s not possible to provide details on its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and possible uses in various fields.